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Compound of Interest

Compound Name: 1,4-Benzenedimethanol-d4

Cat. No.: B118106

Essential Safety and Handling Guide for 1,4-
Benzenedimethanol-d4

This guide provides immediate, essential safety and logistical information for handling 1,4-
Benzenedimethanol-d4 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment

1,4-Benzenedimethanol-d4 is classified as a substance that can cause skin and serious eye
irritation, and may also lead to respiratory irritation.[1] Therefore, adherence to strict safety
protocols and the use of appropriate personal protective equipment (PPE) are mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses or Goggles

Chemical splash-resistant with
side protection. A face shield
may be necessary in some

situations.[1]

Hand Protection

Chemical-Resistant Gloves

Impervious gloves are
recommended. Glove material
should be selected based on
workplace evaluation of
hazards.[1]

Body Protection

Laboratory Coat

Standard laboratory coat and
close-toed footwear are the

minimum requirements.[1]

Respiratory Protection

Respirator (if needed)

Not typically required with
adequate engineering controls

like a fume hood.[1]

Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling Procedures:

e Ventilation: Always handle 1,4-Benzenedimethanol-d4 in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[1][2]

¢ Avoid Dust Formation: Minimize the generation and accumulation of dust.[2]

o Personal Hygiene: Wash hands thoroughly after handling the material.[1][2] Do not eat,

drink, or smoke in the handling area.[1]

o Clothing: Immediately remove any clothing that becomes contaminated.[1]

Storage Procedures:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Keep away from incompatible substances such as strong oxidizing agents.[1]

Emergency and First Aid Measures

In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Immediately flush the skin with plenty of running
) water for at least 15 minutes while removing
Skin Contact . :
contaminated clothing and shoes.[1] Seek

medical attention if irritation occurs.[1]

Immediately flush the eyes with running water
Eye Contact for at least 15 minutes, holding the eyelids open.

[1] Seek immediate medical attention.[1]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation . . - o
breathing, give artificial respiration.[1] Seek
medical attention.[1]
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person.[1] Seek immediate medical

attention.[1]

Disposal Plan

Proper disposal of 1,4-Benzenedimethanol-d4 and its containers is essential to prevent
environmental contamination and comply with regulations.

Disposal Steps:

o Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and any state
or local regulations.[1]
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« Containment: Collect waste material in a suitable, labeled, and closed container.[3] Do not
mix with other waste.

+ Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]
Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 1,4-
Benzenedimethanol-d4.

Workflow for Safe Handling of 1,4-Benzenedimethanol-d4

Preparation

Proceed with caution

1
Retrieve for use \\Accident Decontaminate & Resume

Store unused material Dispose of waste

Spill/Exposure Disposal

End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 1,4-
Benzenedimethanol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118106#personal-protective-equipment-for-handling-
1-4-benzenedimethanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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